1-[1-(3-nitrobenzyl)-4-piperidinyl]-4-phenylpiperazine oxalate

• IUPAC Name: 1-[1-[(3-nitrophenyl)methyl]piperidin-4-yl]-4-phenylpiperazine;oxalic acid
• InChI: InChI=1S/C22H28N4O2.C2H2O4/c27-26(28)22-8-4-5-19(17-22)18-23-11-9-21(10-12-23)25-15-13-24(14-16-25)20-6-2-1-3-7-20;3-1(4)2(5)6/h1-8,17,21H,9-16,18H2;(H,3,4)(H,5,6)
• InChI Key: PKAYANWPRLLKPG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2CCN(CC2)C3=CC=CC=C3)CC4=CC(=CC=C4)[N+](=O)[O-].C(=O)(C(=O)O)O
• Molecular Formula: C24H30N4O6
• Molecular Weight: 470.5 g/mol

Description

1-[1-(3-nitrobenzyl)-4-piperidinyl]-4-phenylpiperazine oxalate is a chemical compound that has been extensively studied in the field of neuroscience. It is commonly referred to as NBMPR or nitrobenzylthioinosine and is a potent and selective inhibitor of the equilibrative nucleoside transporter 1 (ENT1). The purpose of

Mechanism of Action

NBMPR works by inhibiting the activity of the equilibrative nucleoside transporter 1 (1-[1-(3-nitrobenzyl)-4-piperidinyl]-4-phenylpiperazine oxalate). This transporter is responsible for the uptake of adenosine and other nucleosides into cells. By inhibiting this compound, NBMPR increases the extracellular concentration of adenosine, which can then bind to adenosine receptors and activate downstream signaling pathways.
Biochemical and Physiological Effects:
NBMPR has been shown to have a number of biochemical and physiological effects in the brain. It can increase the extracellular concentration of adenosine, which can lead to increased neuronal activity and improved cognitive function. NBMPR has also been shown to reduce inflammation and oxidative stress in the brain, which may be beneficial for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using NBMPR in lab experiments is its potency and selectivity for 1-[1-(3-nitrobenzyl)-4-piperidinyl]-4-phenylpiperazine oxalate. This allows researchers to specifically target this transporter and study its role in regulating adenosine signaling in the brain. However, one limitation of using NBMPR is its potential toxicity at high concentrations. Careful dosing and monitoring is required to ensure that NBMPR is used safely in lab experiments.

Future Directions

There are a number of future directions for research on NBMPR. One area of interest is the development of novel compounds that are more potent and selective than NBMPR for 1-[1-(3-nitrobenzyl)-4-piperidinyl]-4-phenylpiperazine oxalate inhibition. Another area of interest is the study of the role of nucleoside transporters in regulating other neurotransmitters and signaling pathways in the brain. Finally, there is a need for further research on the potential therapeutic applications of NBMPR for the treatment of neurodegenerative diseases and other neurological disorders.

Scientific Research Applications

NBMPR has been extensively studied for its role in regulating nucleoside transport in the brain. It has been shown to improve cognitive function and memory in animal models of Alzheimer's disease and other neurological disorders. NBMPR has also been used to study the role of nucleoside transporters in regulating adenosine signaling in the brain.